Cas no 55899-42-8 (N1-propylbenzene-1,2-diamine)

• Product Name: N1-propylbenzene-1,2-diamine
• CAS No: 55899-42-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 387271
• PubChem ID: 4962638
• Update Time: 2025-10-31

N1-propylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminophenyl)-N-propylamine
• 1,2-Benzenediamine,N-propyl-(9CI)
• 2-N-propylbenzene-1,2-diamine
• 1,2-benzenediamine,n-propyl-
• AC1NLQX7
• AC1Q2Y3R
• CTK1H5163
• N-(n-propyl)-(o-phenylene)diamine
• N-n-propyl-o-phenylenediamine
• N-propylbenzene-1,2-diamine
• N-propyl-benzene-1,2-diamine
• N-Propyl-o-phenylendiamin
• N-propyl-o-phenylenediamine
• N-propylphenyl-1,2-diamine
• SureCN3628342
• N1-propylbenzene-1,2-diamine
• 1,2-Benzenediamine,N1-propyl-
• HMS1746I19
• F1911-3709
• AKOS009016371
• Z94601320
• DTXSID80407134
• SB75857
• CS-0233996
• n-(3-propyl)-o-phenylenediamine
• EN300-13767
• SCHEMBL3628342
• 55899-42-8
• WHVUPKSFLNXRHY-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2/c1-2-7-11-9-6-4-3-5-8(9)10/h3-6,11H,2,7,10H2,1H3
• InChI Key： WHVUPKSFLNXRHY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1N)CCC

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 2.1

Experimental Properties

• Density: 1.041
• Melting Point: 16-18 °C
• Boiling Point: 278.4°Cat760mmHg
• Flash Point: 141.5°C
• Refractive Index: 1.6
• PSA: 38.05
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N1-propylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N1-propylbenzene-1,2-diamine

Introduction to N1-propylbenzene-1,2-diamine (CAS No. 55899-42-8)

N1-propylbenzene-1,2-diamine, with the chemical formula C₉H₁₁N₂, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure, featuring a propyl-substituted benzene ring with two amino groups at the 1 and 2 positions, makes it a versatile intermediate in the synthesis of various bioactive molecules. This article provides an in-depth exploration of the compound's properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The CAS number 55899-42-8 uniquely identifies this chemical entity in scientific literature and industrial databases. As a diamine derivative, N1-propylbenzene-1,2-diamine exhibits unique reactivity patterns that make it valuable in polymer chemistry, particularly in the production of high-performance resins and adhesives. The presence of two amino groups allows for extensive functionalization, enabling the formation of complex polymers with tailored properties.

In recent years, N1-propylbenzene-1,2-diamine has garnered attention for its potential applications in drug development. Researchers have been exploring its role as a precursor in synthesizing novel therapeutic agents. The compound's ability to serve as a building block for more complex molecules has opened new avenues in medicinal chemistry. Specifically, its structural motif has been investigated for its potential to interact with biological targets, such as enzymes and receptors, which are crucial for developing new treatments.

One of the most compelling aspects of N1-propylbenzene-1,2-diamine is its utility in designing molecules with specific pharmacological properties. For instance, studies have demonstrated its incorporation into peptidomimetics and small-molecule inhibitors. These derivatives exhibit promising activity against various diseases, including inflammatory disorders and infectious diseases. The flexibility offered by the propyl group and the dual amino functionality allows chemists to fine-tune the electronic and steric properties of the resulting compounds.

The synthesis of N1-propylbenzene-1,2-diamine typically involves multi-step organic reactions starting from commercially available precursors. Advanced catalytic methods have been developed to improve yield and selectivity during its production. These advancements not only enhance the efficiency of manufacturing processes but also reduce environmental impact by minimizing waste generation. The growing emphasis on sustainable chemistry has spurred innovation in synthetic routes for compounds like N1-propylbenzene-1,2-diamine, aligning with global efforts to promote green chemistry principles.

Recent research has also highlighted the role of N1-propylbenzene-1,2-diamine in material science. Its incorporation into conductive polymers has shown potential for applications in electronic devices and sensors. The compound's ability to form stable coordination complexes with transition metals has further expanded its utility in catalysis and material engineering. Such interdisciplinary applications underscore the versatility of this chemical entity.

In pharmaceutical research, N1-propylbenzene-1,2-diamine derivatives have been studied for their antimicrobial and anti-inflammatory properties. Preliminary clinical trials have suggested that certain analogs exhibit significant therapeutic potential without adverse effects. These findings have motivated further investigation into optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The integration of computational modeling techniques has accelerated the discovery process by predicting molecular interactions and optimizing lead compounds.

The future prospects of N1-propylbenzene-1,2-diamine are promising, with ongoing studies exploring novel synthetic strategies and applications. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into commercial products that address unmet medical needs. As our understanding of molecular interactions deepens, compounds like N1-propylbenzene-1,2-diamine will continue to play a pivotal role in advancing chemical biology and drug discovery.

In conclusion, N1-propylbenzene-1,2-diamine (CAS No. 55899-42-8) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable diverse functionalities ranging from polymer chemistry to pharmaceutical development. With continued research and innovation, N1-propylbenzene-1,2-diamine is poised to contribute significantly to scientific progress and technological advancements.